2-({[4-(4-bromophenyl)-3-(methoxycarbonyl)-2-thienyl]amino}carbonyl)cyclohexanecarboxylic acid

• IUPAC Name: 2-[[4-(4-bromophenyl)-3-methoxycarbonylthiophen-2-yl]carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C20H20BrNO5S/c1-27-20(26)16-15(11-6-8-12(21)9-7-11)10-28-18(16)22-17(23)13-4-2-3-5-14(13)19(24)25/h6-10,13-14H,2-5H2,1H3,(H,22,23)(H,24,25)
• InChI Key: SREUXJMFLPMDPL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1C2=CC=C(C=C2)Br)NC(=O)C3CCCCC3C(=O)O
• Molecular Formula: C20H20BrNO5S
• Molecular Weight: 466.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a bromophenyl group, a methoxycarbonyl group, a thienyl group, an amino group, a carbonyl group, and a cyclohexanecarboxylic acid group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. These groups would likely influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo a variety of chemical reactions. For example, the bromophenyl group could undergo nucleophilic aromatic substitution reactions, and the carbonyl group could participate in addition or condensation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of a carboxylic acid group could make the compound acidic.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a chemical reaction), it’s difficult to predict the exact mechanism of action.

Future Directions

The potential applications and future directions for this compound would likely depend on its physical and chemical properties, as well as the specific context in which it’s being used.